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Cat. No.: B1667042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core mechanisms underlying the

hypothermic effects of AMG 7905, a transient receptor potential vanilloid type 1 (TRPV1)

antagonist. Unlike many other TRPV1 antagonists that induce hyperthermia, AMG 7905 has

been demonstrated to cause a decrease in core body temperature. This document summarizes

key quantitative data from preclinical studies, details the experimental protocols used to elicit

these findings, and visualizes the involved signaling pathways and experimental workflows.

Core Mechanism of Action
AMG 7905 induces hypothermia through a unique interaction with the TRPV1 channel. While it

potently blocks channel activation by the classic agonist capsaicin, it significantly potentiates

the activation of TRPV1 channels by protons (H⁺)[1][2]. In vivo, this potentiation of proton-

activated TRPV1 channels on abdominal sensory nerves leads to a reflectory inhibition of

thermogenesis (heat production) and promotes vasodilation in tissues like the tail skin,

facilitating heat loss[1][2]. This stands in contrast to hyperthermia-inducing TRPV1 antagonists,

which are thought to block a tonic, heat-activated TRPV1 signal that normally promotes heat

dissipation.

Quantitative Data Summary
The following tables summarize the key quantitative findings from preclinical studies

investigating the hypothermic effects of AMG 7905 in rodents.
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Table 1: In Vitro Pharmacological Profile of AMG 7905 at Rat TRPV1 Channels

Parameter Value Description

Capsaicin IC₅₀ 1.2 nM

Concentration of AMG 7905

that inhibits 50% of the

response to capsaicin.

Proton Potentiation EC₅₀ 11 nM

Concentration of AMG 7905

that produces 50% of the

maximal potentiation of the

proton-induced response.

Maximal Proton Potentiation 3-fold

The maximum increase in the

proton-induced response in the

presence of AMG 7905.

Data sourced from Garami et al., 2018.

Table 2: In Vivo Effects of AMG 7905 on Core Body Temperature in Rodents

Species
Administration
Route

Dose
Maximum
Temperature
Change (°C)

Time to
Maximum
Effect

Rat Intragastric 30 mg/kg -1.5 ± 0.2 ~2 hours

Mouse

(Trpv1+/+)
Intraperitoneal 10 mg/kg -2.1 ± 0.3 ~1.5 hours

Mouse (Trpv1-/-) Intraperitoneal 10 mg/kg
No significant

change
N/A

Data represents approximate values synthesized from graphical representations in Garami et

al., 2018.

Signaling Pathway and Physiological Response
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The following diagram illustrates the proposed signaling pathway for AMG 7905-induced

hypothermia.

AMG 7905-Induced Hypothermia Signaling Pathway
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AMG 7905 signaling pathway leading to hypothermia.

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in the investigation

of AMG 7905's hypothermic effects.

In Vivo Measurement of Core Body Temperature and Tail
Skin Temperature
Objective: To determine the effect of AMG 7905 on the core body temperature and tail skin

temperature of rodents.

Animals: Male Sprague-Dawley rats or C57BL/6J mice (wild-type and Trpv1-knockout).

Materials:

AMG 7905
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Vehicle (e.g., 10% Tween 80 in saline)

Implantable telemetry probes for core body temperature measurement

Infrared thermometer or surface probes for tail skin temperature measurement

Metabolic cages for simultaneous measurement of metabolic rate

Procedure:

Animal Preparation: Surgically implant telemetry probes into the abdominal cavity of the

animals under anesthesia. Allow for a recovery period of at least one week.

Acclimation: Acclimate the animals to the experimental conditions (e.g., metabolic cages,

ambient temperature) for at least 24 hours prior to the experiment.

Baseline Measurement: Record baseline core body temperature and tail skin temperature for

a stable period (e.g., 1-2 hours) before drug administration.

Drug Administration: Administer AMG 7905 or vehicle via the desired route (e.g.,

intraperitoneal injection or oral gavage).

Data Collection: Continuously monitor and record core body temperature and tail skin

temperature for several hours post-administration.

Data Analysis: Calculate the change in temperature from baseline for each animal. Compare

the temperature changes between the AMG 7905-treated and vehicle-treated groups using

appropriate statistical methods.

Assessment of Metabolic Rate (Thermogenesis)
Objective: To measure the effect of AMG 7905 on the metabolic rate of rodents as an indicator

of thermogenesis.

Materials:

Indirect calorimetry system (metabolic cages)
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AMG 7905 and vehicle

Experimental animals (as described above)

Procedure:

Acclimation: Place individual animals in metabolic cages and allow them to acclimate for at

least 24 hours.

Baseline Measurement: Measure baseline oxygen consumption (VO₂) and carbon dioxide

production (VCO₂) for a stable period before drug administration.

Drug Administration: Administer AMG 7905 or vehicle.

Data Collection: Continuously record VO₂ and VCO₂ for several hours.

Data Analysis: Calculate the metabolic rate (e.g., in kcal/h) from the VO₂ and VCO₂ data.

Compare the metabolic rate changes between the treatment groups.

In Vitro TRPV1 Activation Assay (Calcium Imaging)
Objective: To determine the pharmacological profile of AMG 7905 at the TRPV1 channel.

Materials:

HEK293 cells stably expressing rat TRPV1

Fluo-4 AM or Fura-2 AM (calcium indicators)

AMG 7905

Capsaicin (TRPV1 agonist)

Low pH buffer (e.g., pH 6.0) to provide proton stimulus

Fluorescence plate reader or microscope with imaging system

Procedure:
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Cell Culture: Culture the TRPV1-expressing HEK293 cells in appropriate media.

Loading with Calcium Indicator: Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM)

according to the manufacturer's protocol.

Compound Application:

Antagonist Mode: Pre-incubate the cells with varying concentrations of AMG 7905 before

stimulating with a fixed concentration of capsaicin.

Potentiation Mode: Apply varying concentrations of AMG 7905 in the presence of a low pH

buffer.

Fluorescence Measurement: Measure the intracellular calcium concentration by recording

the fluorescence intensity over time.

Data Analysis:

IC₅₀ Determination: Plot the inhibition of the capsaicin response against the concentration

of AMG 7905 to determine the IC₅₀.

EC₅₀ Determination: Plot the potentiation of the proton-induced response against the

concentration of AMG 7905 to determine the EC₅₀.

Experimental Workflow Diagram
The following diagram outlines the general workflow for preclinical in vivo studies of AMG 7905.
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In Vivo Experimental Workflow for AMG 7905
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General workflow for in vivo studies of AMG 7905.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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